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Compound of Interest

Compound Name: Triflumizole

Cat. No.: B033211 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the cross-resistance profiles of

Triflumizole, a demethylation inhibitor (DMI) fungicide, with other fungicidal agents. The

information presented is curated from experimental studies to assist researchers in

understanding resistance mechanisms and developing effective disease management

strategies.

Triflumizole's primary mode of action is the inhibition of sterol biosynthesis in fungi, specifically

targeting the C14-demethylase enzyme encoded by the CYP51 gene. Resistance to DMI

fungicides is often quantitative, meaning it can develop gradually due to an accumulation of

mutations. When a fungal pathogen develops resistance to one DMI fungicide, it is likely to

exhibit cross-resistance to other fungicides within the same class. This is because they all

target the same metabolic pathway. Understanding the extent of this cross-resistance is crucial

for effective fungicide rotation programs.

Cross-Resistance of Triflumizole with Other DMI
Fungicides
Studies have demonstrated significant cross-resistance between Triflumizole and other DMI

fungicides in various plant pathogens. This is expected as they share a common mode of

action. The following tables summarize the effective concentration required to inhibit 50% of
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fungal growth (EC50) for Triflumizole and other DMIs against different fungal isolates,

including those with reduced sensitivity to certain DMI fungicides.

Pathogen Fungicide Isolate Type
Mean EC50
(µg/mL)

Reference

Podosphaera

xanthii
Triflumizole - 0.09 - 6.31 [1]

Myclobutanil
Resistant to

Triflumizole
- [2][3]

Difenoconazole
Resistant to

Triflumizole
- [2][3]

Monilinia

fructicola
Tebuconazole Wild-Type 0.096 [4]

Tebuconazole G461S mutant 1.482 [4]

Propiconazole Wild-Type 0.026 [4]

Propiconazole G461S mutant 0.236 [4]

Myclobutanil Wild-Type 1.13 [4]

Myclobutanil G461S mutant 8.443 [4]

Cross-Resistance of Triflumizole with Non-DMI
Fungicides
While cross-resistance within the DMI class is well-documented, there is limited quantitative

data directly comparing the EC50 values of Triflumizole against fungal isolates with known

resistance to fungicides from different chemical classes, such as Quinone outside inhibitors

(QoIs) and Succinate dehydrogenase inhibitors (SDHIs). Generally, it is understood that

fungicides with different modes of action are not subject to cross-resistance.[5][6] For instance,

QoI fungicides target the cytochrome b gene, and SDHI fungicides inhibit complex II of the

mitochondrial respiratory chain.[7][8][9][10]
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A study on Podosphaera leucotricha found a moderate positive correlation (r = 0.38) between

sensitivity to trifloxystrobin (a QoI) and triflumizole (a DMI), suggesting a potential, though not

fully understood, linkage that warrants further investigation.[1] However, this does not

definitively establish cross-resistance. The Fungicide Resistance Action Committee (FRAC)

categorizes fungicides by their mode of action to help manage resistance, and rotation of

fungicides from different FRAC groups is a key strategy to prevent the development of

resistance.

Experimental Protocols
The data presented in this guide are primarily derived from in vitro mycelial growth inhibition

assays. The following is a generalized protocol for such an assay.

Mycelial Growth Inhibition Assay
This method assesses the effect of a fungicide on the radial growth of a fungal colony on an

agar medium.

Media Preparation: A suitable culture medium, such as Potato Dextrose Agar (PDA), is

prepared and autoclaved.

Fungicide Incorporation: The fungicide to be tested is dissolved in a solvent (e.g., dimethyl

sulfoxide - DMSO) and added to the molten agar at various concentrations. A control plate

without any fungicide is also prepared.

Inoculation: A small plug of mycelium from an actively growing fungal culture is placed in the

center of each agar plate.

Incubation: The plates are incubated at an optimal temperature for the specific fungus (e.g.,

25°C) in the dark.

Data Collection: The diameter of the fungal colony is measured at regular intervals until the

colony on the control plate reaches the edge of the plate.

Analysis: The percentage of growth inhibition is calculated relative to the control. The EC50

value is then determined by plotting the percentage of inhibition against the logarithm of the

fungicide concentration.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b033211?utm_src=pdf-body
https://apsjournals.apsnet.org/doi/10.1094/PDIS-12-20-2685-RE
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033211?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanisms of Fungicide Resistance
Fungicide resistance in plant pathogens can arise through various mechanisms. Understanding

these pathways is essential for developing new fungicides and resistance management

strategies.

Target Site Modification
The most common mechanism of resistance to DMI fungicides like Triflumizole is the

alteration of the target enzyme, C14-demethylase, due to mutations in the CYP51 gene. These

mutations can reduce the binding affinity of the fungicide to the enzyme, thereby decreasing its

efficacy.

Fungicide Action and Resistance

Resistance Mechanism

Triflumizole (DMI)

CYP51 Enzyme
(14α-demethylase)

Inhibits

Ergosterol BiosynthesisCatalyzes Fungal Cell Membrane IntegrityMaintains

Mutation in CYP51 gene Altered CYP51 Enzyme Reduced Fungicide Binding
Leads to reduced inhibition

Click to download full resolution via product page

Caption: DMI fungicide resistance through target site modification.

Efflux Pumps
Another important resistance mechanism is the overexpression of efflux pumps, such as ATP-

binding cassette (ABC) transporters.[5][11] These membrane proteins actively transport

fungicides out of the fungal cell, preventing the accumulation of toxic concentrations at the

target site.[5] This mechanism can sometimes lead to multidrug resistance (MDR), where a

fungus becomes resistant to multiple, chemically unrelated compounds.[11]
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Experimental Workflow: Mycelial Growth Inhibition Assay
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Caption: Workflow for determining fungicide efficacy.
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Resistance Mechanism: Efflux Pump Overexpression
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Caption: Fungicide resistance mediated by efflux pumps.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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